Cas no 89281-64-1 (1,3-DITHIOLANE-2-CARBOXALDEHYDE)

• Product Name: 1,3-DITHIOLANE-2-CARBOXALDEHYDE
• CAS No: 89281-64-1
• MF: C₄H₆OS₂
• MW: 134.219838619232
• CID: 3190193
• PubChem ID: 643428
• Update Time: 2025-04-21

1,3-DITHIOLANE-2-CARBOXALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1,3-DITHIOLANE-2-CARBOXALDEHYDE
• 89281-64-1
• SCHEMBL6693367
• 1,3-dithiolane-2-carbaldehyde

• Inchi： 1S/C4H6OS2/c5-3-4-6-1-2-7-4/h3-4H,1-2H2
• InChI Key： YEVFOUGMEPCZSM-UHFFFAOYSA-N
• SMILES： S1C(C=O)SCC1

Computed Properties

• Exact Mass: 133.98600716g/mol
• Monoisotopic Mass: 133.98600716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes